5-(4-Chloro-benzenesulfonyl)-pyrimidine-2,4-diamine

• Molecular Formula: C10H9ClN4O2S
• Molecular Weight: 284.72 g/mol
• IUPAC Name: 5-(4-chlorophenyl)sulfonylpyrimidine-2,4-diamine
• InChI: InChI=1S/C10H9ClN4O2S/c11-6-1-3-7(4-2-6)18(16,17)8-5-14-10(13)15-9(8)12/h1-5H,(H4,12,13,14,15)
• InChI Key: RPPFHWBHHCJZJS-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1S(=O)(=O)C2=CN=C(N=C2N)N)Cl
• solubility: 31.4 [ug/mL]

Description

5-(4-Chloro-benzenesulfonyl)-pyrimidine-2,4-diamine is a sulfonic acid derivative. It has a role as an anticoronaviral agent.

Scientific Research Applications

Antiviral Activity

5-Substituted pyrimidines, including derivatives similar to 5-(4-Chloro-benzenesulfonyl)-pyrimidine-2,4-diamine, have been investigated for their antiviral properties. Studies have shown that some of these compounds exhibit significant inhibitory activity against retroviruses, such as human immunodeficiency virus (HIV) and Moloney murine sarcoma virus, in cell culture (Hocková et al., 2003).

Antitumor Activity

Research on pyrimidine derivatives has also indicated potential antitumor activity. Specific compounds, including 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine, have shown effectiveness against mammalian dihydrofolate reductase, a target in cancer therapy, demonstrating significant activity against certain types of tumors in animal models (Grivsky et al., 1980).

Antiplasmodial Activity

Compounds related to 5-(4-Chloro-benzenesulfonyl)-pyrimidine-2,4-diamine have been designed as inhibitors of P. falciparum dihydrofolate reductase, showing promise in the treatment of malaria. These derivatives displayed varying levels of antiplasmodial activity against resistant strains of the P. falciparum parasite (Seanego et al., 2020).